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Compound of Interest

Compound Name: 1,2-Bis(2-iodoethoxy)ethane

Cat. No.: B1672032

CAS Number: 36839-55-1

Authored for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,2-Bis(2-iodoethoxy)ethane is a versatile bifunctional crosslinking agent and a key building
block in the synthesis of advanced materials and therapeutics. Its structure, featuring two
iodoethoxy arms connected by an ethylene glycol linker, allows for efficient coupling with
various nucleophiles. This guide provides a comprehensive overview of its chemical and
physical properties, detailed experimental protocols for its key applications, and safety and
handling information. The primary applications covered include its role as a crosslinking
reagent in the formation of shell cross-linked micelles and as a flexible linker in the design of
Proteolysis Targeting Chimeras (PROTACS) for targeted protein degradation.

Core Properties of 1,2-Bis(2-iodoethoxy)ethane

1,2-Bis(2-iodoethoxy)ethane is a dense, liquid organic compound. It is commonly stabilized
with copper chips to prevent decomposition.[1][2] The following tables summarize its key
identifiers and physicochemical properties.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 36839-55-1

Molecular Formula C6H121202[3]

Molecular Weight 369.97 g/mol [3]

IUPAC Name 1,2-bis(2-iodoethoxy)ethane[3]

SMILES ICCOCCOCCI[4]

InChl 1S/C6H121202/c7-1-3-9-5-6-10-4-2-8/h1-6H2[4]
InChlKey BCAGFJIXMCZSAHD-UHFFFAQYSA-N[4]

lodo-PEG3-lodide, Ethylene Glycol Bis(2-

Synonyms )
iodoethyl) Ether[1][5]

Table 2: Physicochemical Properties

Property Value

Appearance Clear yellow to orange-red liquid[2][6]
Density 2.028 g/mL at 25 °CJ[4]

Refractive Index (n20/D) 1.572[4]

Boiling Point 104 °C[7]

Flash Point 113 °C (235.4 °F) - closed cup[4]
Assay >96%[4]

Applications and Experimental Protocols

1,2-Bis(2-iodoethoxy)ethane is primarily utilized for its ability to connect two molecular entities
through stable covalent bonds. Its applications span materials science and drug discovery.
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Crosslinking Agent for Shell Cross-Linked (SCL)
Micelles

In polymer chemistry, 1,2-Bis(2-iodoethoxy)ethane is employed to "lock in" the structure of
self-assembled micelles, enhancing their stability. A common application is in the formation of
shell cross-linked (SCL) micelles from ABC triblock copolymers.

This protocol is based on the synthesis of SCL micelles from poly[(ethylene oxide)-block-2-
(dimethylamino)ethyl methacrylate-block-2-(diethylamino)ethyl methacrylate] (PEO-DMA-DEA)
triblock copolymers.

¢ Micelle Formation:

o Dissolve the PEO-DMA-DEA triblock copolymer in water at a low pH (e.g., pH 2.0) to
ensure molecular dissolution.

o Induce micelle formation by adjusting the solution pH to approximately 8-9 with a base
(e.g., NaOH). This causes the hydrophobic blocks to self-assemble into a core-shell-
corona structure.

e Crosslinking Reaction:

o To the aqueous micellar solution, add 1,2-Bis(2-iodoethoxy)ethane (BIEE). The molar
ratio of BIEE to the DMA residues in the inner shell will determine the degree of
crosslinking.

o Maintain the pH of the reaction mixture between 8.5 and 9.0.

o Stir the solution at room temperature for at least 72 hours. During this time, the BIEE,
which has low water solubility, will react with the tertiary amine groups of the DMA
residues, forming quaternary ammonium crosslinks.[5]

e Purification:

o After the crosslinking reaction is complete, the resulting SCL micelle solution can be
purified to remove any unreacted reagents and byproducts.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1672032?utm_src=pdf-body
https://www.benchchem.com/product/b1672032?utm_src=pdf-body
https://www.americanlaboratory.com/913-Technical-Articles/36141-A-Novel-Chemical-Route-to-Stable-Regenerable-Zirconia-Based-Chiral-Stationary-Phases-for-HPLC/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Micelle Formation

Triblock Copolymer

i

Aqueous Solution (pH 2.0)

i

pH Adjustment (to 8-9)

i

Self-Assembled Micelles

Cross&nking

Addition of BIEE

i

Stirring (72h, pH 8.5-9.0)

i

Shell Cross-Linked Micelles

Click to download full resolution via product page

Workflow for the synthesis of shell cross-linked micelles.
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Linker for PROTAC BTK Degraders

In the field of drug development, 1,2-Bis(2-iodoethoxy)ethane serves as a polyethylene glycol
(PEG)-based linker in the synthesis of PROTACs. PROTACSs are bifunctional molecules that
induce the degradation of a target protein by bringing it into proximity with an E3 ubiquitin
ligase.

A PROTAC molecule consists of a ligand for the target protein and a ligand for an E3 ligase,
connected by a linker. This ternary complex formation facilitates the ubiquitination of the target
protein, marking it for degradation by the proteasome.

PROTAC
Target Protein Ternary Complex »-| Ubiquitination P Proteasome [— >Rkl
(e.g., BTK) e T - i

E3 Ligase
(e.g., CRBN)

Click to download full resolution via product page

General mechanism of action for a PROTAC.

1,2-Bis(2-iodoethoxy)ethane is a key component in the synthesis of the BTK degrader
SJF620.[4] The synthesis involves the following key step:

o Alkylation:

o A precursor molecule containing a hydroxyl group (e.g., a derivative of the E3 ligase
ligand) is alkylated with 1,2-Bis(2-iodoethoxy)ethane. This reaction introduces the
flexible linker with a reactive iodide at the terminus.

o The reaction is typically carried out in the presence of a base, such as cesium carbonate
(Cs2C03), in a suitable solvent like dimethylformamide (DMF).

e Condensation:
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o The resulting iodo-functionalized intermediate is then condensed with the "warhead"
molecule that binds to the target protein (e.g., a BTK inhibitor).

e Cyclization:

o Afinal cyclization step, often acid-catalyzed, yields the final PROTAC molecule.[4]

E3 Ligase Ligand Precursor

,2-Bis(2-iodoethoxy)ethane,
Cs2CO3, DMF
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i
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Simplified workflow for the synthesis of PROTAC SJF620.

Other Applications

1,2-Bis(2-iodoethoxy)ethane has also been reported as a crosslinking reagent for the
synthesis of:

e Zirconia-based, alkali-stable strong anion-exchange stationary phases: In this application, it
is used to crosslink polymers like polyethyleneimine (PEI) that are adsorbed onto porous
zirconia particles, creating a stable stationary phase for chromatography.[4]

 Silica-coated nanoparticles: It can be used to crosslink materials used in the coating of silica
nanoparticles, enhancing the stability and functionality of the coating.[4]

Detailed, step-by-step protocols for these specific applications using 1,2-Bis(2-
iodoethoxy)ethane are not readily available in the public domain. However, the general
principle involves reacting the iodo-groups with nucleophilic sites on the polymers to be
crosslinked.

Safety and Handling

1,2-Bis(2-iodoethoxy)ethane is classified as a hazardous substance and requires careful
handling.

Table 3: GHS Hazard Information

Hazard Class Code Description

Skin Irritation H315 Causes skin irritation[3]

Eye Irritation H319 Causes serious eye irritation[3]
Specific Target Organ Toxicity H335 May cause respiratory

(Single Exposure) irritation[3]

Handling Precautions:
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Use only in a well-ventilated area or outdoors.[7]

Wear protective gloves, protective clothing, eye protection, and face protection.[7]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[7]

Wash hands thoroughly after handling.[7]
First Aid Measures:

 If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[7]

e If on skin: Wash with plenty of water.[5]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

Storage:
o Store in a well-ventilated place. Keep the container tightly closed.[7]

 Store locked up.[7]

Conclusion

1,2-Bis(2-iodoethoxy)ethane is a valuable and versatile chemical tool for researchers and
developers in materials science and medicinal chemistry. Its well-defined structure and
reactivity make it an excellent choice for creating stable crosslinked materials and for the
precise construction of complex molecules like PROTACSs. Proper understanding of its
properties and adherence to safety protocols are essential for its effective and safe utilization in
the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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